Cas no 1215073-40-7 (5-Bromo-2-(4-methyl-1H-pyrazol-1-yl)pyridine)

• Product Name: 5-Bromo-2-(4-methyl-1H-pyrazol-1-yl)pyridine
• CAS No: 1215073-40-7
• MF: C₉H₈BrN₃
• MW: 238.083920478821
• CID: 5044148
• Update Time: 2025-06-15

5-Bromo-2-(4-methyl-1H-pyrazol-1-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• Pyridine, 5-bromo-2-(4-methyl-1H-pyrazol-1-yl)-
• 5-bromo-2-(4-methylpyrazol-1-yl)pyridine
• Pyridine,5-bromo-2-(4-methyl-1H-pyrazol-1-yl)-
• 5-Bromo-2-(4-methyl-1H-pyrazol-1-yl)pyridine

• Inchi： 1S/C9H8BrN3/c1-7-4-12-13(6-7)9-3-2-8(10)5-11-9/h2-6H,1H3
• InChI Key： AMHUUAFZMRERFR-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=C1)N1C=C(C)C=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 176
• XLogP3: 2.2
• Topological Polar Surface Area: 30.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyrazolylpyridines

Additional information on 5-Bromo-2-(4-methyl-1H-pyrazol-1-yl)pyridine

Comprehensive Overview of 5-Bromo-2-(4-methyl-1H-pyrazol-1-yl)pyridine (CAS No. 1215073-40-7)

5-Bromo-2-(4-methyl-1H-pyrazol-1-yl)pyridine (CAS No. 1215073-40-7) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound features a pyridine core substituted with a bromine atom at the 5-position and a 4-methyl-1H-pyrazol-1-yl group at the 2-position. Its molecular formula is C₉H₈BrN₃, and it exhibits a molecular weight of 238.08 g/mol. The presence of both pyridine and pyrazole moieties makes it a versatile intermediate in the synthesis of bioactive molecules.

In recent years, 5-Bromo-2-(4-methyl-1H-pyrazol-1-yl)pyridine has been widely studied for its potential applications in drug discovery. Researchers are particularly interested in its role as a building block for kinase inhibitors, which are critical in treating diseases such as cancer and inflammatory disorders. The compound's bromine substituent offers a reactive site for further functionalization, enabling the creation of diverse derivatives with tailored biological activities. This adaptability aligns with the growing demand for small-molecule therapeutics in precision medicine.

Another area of interest is the compound's utility in agrochemical innovation. Its structural motifs are found in several herbicides and insecticides, making it a valuable scaffold for developing next-generation crop protection agents. With the global push toward sustainable agriculture, 5-Bromo-2-(4-methyl-1H-pyrazol-1-yl)pyridine is being explored for its potential to enhance efficacy while minimizing environmental impact. This aligns with the increasing focus on green chemistry and reduced pesticide residues in food products.

From a synthetic chemistry perspective, CAS No. 1215073-40-7 is often utilized in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, due to its bromopyridine functionality. These reactions are pivotal in constructing complex molecules for pharmaceuticals and materials science. The compound's stability under various reaction conditions further enhances its appeal as a reliable intermediate in organic synthesis.

Market trends indicate a rising demand for 5-Bromo-2-(4-methyl-1H-pyrazol-1-yl)pyridine, driven by its applications in high-throughput screening and medicinal chemistry. Pharmaceutical companies are increasingly sourcing this compound to accelerate their drug discovery pipelines. Additionally, academic institutions are incorporating it into research projects focused on structure-activity relationship (SAR) studies, further fueling its popularity.

Quality and purity are critical factors when working with CAS No. 1215073-40-7. Reputable suppliers typically provide analytical data, including HPLC, NMR, and mass spectrometry results, to ensure compliance with industry standards. Researchers are advised to verify the compound's specifications to avoid inconsistencies in experimental outcomes. This emphasis on quality control reflects the broader shift toward reproducible research in scientific communities.

In summary, 5-Bromo-2-(4-methyl-1H-pyrazol-1-yl)pyridine (CAS No. 1215073-40-7) is a multifaceted compound with significant potential in pharmaceuticals, agrochemicals, and materials science. Its unique structure, reactivity, and applicability in cutting-edge research make it a valuable asset for scientists and industries alike. As advancements in drug discovery and sustainable chemistry continue, this compound is poised to play an even more prominent role in shaping future innovations.